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Compound of Interest

Compound Name: Hexachloroethane

Cat. No.: B051795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of hexachloroethane
in various organic solvents. The document is intended to be a valuable resource for

researchers, scientists, and professionals in drug development who require detailed

information on the solvation properties of this compound. The guide includes a summary of

quantitative solubility data, detailed experimental protocols for solubility determination, and a

visualization of a typical experimental workflow.

Core Data Presentation: Quantitative Solubility of
Hexachloroethane
Hexachloroethane exhibits a wide range of solubility in organic solvents, a critical

consideration for its use in synthesis, formulation, and other chemical processes. While

qualitative descriptions indicate high solubility in many common organic solvents,

comprehensive quantitative data remains somewhat limited in publicly accessible literature.

The following table summarizes the available quantitative solubility data for hexachloroethane
in various solvents.
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Solvent Temperature (°C) Solubility Unit

Water 22 0.05 g/L

Methanol Not Specified 10 g/100 mL

Perfluorodibutyl ether 25 0.474 g/100g

Perfluorodibutyl ether 35 0.7832 g/100g

Perfluorotributylamine 25 0.3959 g/100g

Perfluorotributylamine 35 0.5736 g/100g

Qualitative solubility information indicates that hexachloroethane is also soluble in ethanol,

benzene, chloroform, and diethyl ether.[1][2]

Experimental Protocols
The determination of solid-liquid solubility is a fundamental experimental procedure in

chemistry. The following are detailed methodologies for two common and reliable methods

used to determine the solubility of compounds like hexachloroethane.

Isothermal Shake-Flask Method
The shake-flask method is a widely recognized and reliable technique for determining the

thermodynamic solubility of a solid in a liquid.

Principle: An excess amount of the solid solute is equilibrated with the solvent at a constant

temperature. The concentration of the solute in the resulting saturated solution is then

determined by a suitable analytical method.

Apparatus:

Constant temperature water bath or incubator with shaking capabilities

Sealed flasks or vials (e.g., screw-cap glass vials)

Analytical balance
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Filtration apparatus (e.g., syringe filters with appropriate membrane material)

Volumetric flasks and pipettes

Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer,

HPLC, GC)

Procedure:

Preparation: An excess amount of crystalline hexachloroethane is added to a known

volume or mass of the desired organic solvent in a sealed flask. The excess solid is crucial to

ensure that equilibrium with the solid phase is achieved.

Equilibration: The flask is placed in a constant temperature shaker bath and agitated for a

prolonged period (typically 24-72 hours) to ensure that equilibrium is reached. The

temperature should be controlled to within ±0.1°C.

Phase Separation: After equilibration, the agitation is stopped, and the suspension is allowed

to stand at the same constant temperature to allow the undissolved solid to sediment. A clear

aliquot of the supernatant is then carefully withdrawn. To ensure the removal of all particulate

matter, the aliquot is filtered through a membrane filter that is chemically inert to the solvent

and does not absorb the solute.

Analysis: The concentration of hexachloroethane in the clear, saturated filtrate is

determined using a validated analytical method. This may involve appropriate dilution

followed by analysis.

Data Reporting: The solubility is typically reported in units such as grams per 100 g of

solvent ( g/100g ), mole fraction (χ), or molarity (mol/L) at the specified temperature.

Gravimetric Method
The gravimetric method is a straightforward and accurate technique for determining solubility,

particularly when the solute is non-volatile and thermally stable.

Principle: A known mass of a saturated solution is taken, and the solvent is evaporated. The

mass of the remaining solute is then determined, allowing for the calculation of the original
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concentration.

Apparatus:

Constant temperature bath

Erlenmeyer flasks with stoppers

Analytical balance

Drying oven

Desiccator

Filtration apparatus

Procedure:

Preparation of Saturated Solution: A saturated solution of hexachloroethane in the chosen

organic solvent is prepared by adding an excess of the solid to the solvent in a flask.

Equilibration: The flask is sealed and maintained at a constant temperature in a water bath,

with periodic agitation, until equilibrium is reached.

Sample Collection: A known mass of the clear supernatant of the saturated solution is

carefully transferred to a pre-weighed, dry evaporating dish.

Solvent Evaporation: The solvent is carefully evaporated from the dish. For volatile organic

solvents, this may be done at room temperature in a fume hood or at a slightly elevated

temperature in a drying oven, ensuring the temperature is well below the sublimation point of

hexachloroethane.

Drying and Weighing: The evaporating dish containing the solid residue is placed in a drying

oven at a suitable temperature to remove any remaining solvent until a constant mass is

achieved. The dish is cooled in a desiccator before each weighing to prevent the absorption

of atmospheric moisture.
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Calculation: The mass of the dissolved hexachloroethane is the final constant mass of the

dish and residue minus the initial mass of the empty dish. The mass of the solvent is the

initial mass of the saturated solution minus the mass of the dissolved hexachloroethane.

The solubility can then be expressed as grams of solute per 100 grams of solvent.

Mandatory Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

hexachloroethane solubility using the isothermal shake-flask method coupled with analytical

concentration measurement.
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Caption: Workflow for determining hexachloroethane solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Hexachloroethane Solubility in Organic Solvents: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051795#hexachloroethane-solubility-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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